Cas no 2935-32-2 (Olean-12-ene-3,11-dione)

Olean-12-ene-3,11-dione is a triterpenoid derivative characterized by its distinctive oleanane skeleton with a 12-ene double bond and carbonyl groups at positions 3 and 11. This compound is of interest in organic synthesis and medicinal chemistry due to its structural framework, which serves as a precursor for bioactive molecules. Its rigid polycyclic structure and functional groups enable selective modifications, making it valuable for exploring structure-activity relationships. The compound’s stability and well-defined reactivity profile further enhance its utility in research applications, particularly in the development of novel therapeutic agents or natural product analogs. Its purity and consistency are critical for reproducible experimental outcomes.

Olean-12-ene-3,11-dione structure

Product Name:Olean-12-ene-3,11-dione

CAS No:2935-32-2

MF:C₃₀H₄₆O₂

MW:438.685049533844

CID:253567

PubChem ID:14287354

Update Time:2025-06-11

Olean-12-ene-3,11-dione Chemical and Physical Properties

Names and Identifiers

- Olean-12-ene-3,11-dione
- 18BETA(H)-OLEAN-12-ENE-3,11-DIONE
- 3,11-dioxo-olean-12-ene
- 3,11-Dioxoolean-12-ene
- [ "" ]
- (4aR, 6aR, 6bS, 8aR, 12aR, 14aR, 14bS)-4, 4, 6a, 6b, 8a, 11, 11, 14b-octamethyl-1, 2, 4a, 5, 6, 7, 8, 9, 10, 12, 12a, 14a-dodecahydropicene-3, 14-dione
- 3,11-Dioxo--amyrene; 3,11-Dioxoolean-12-ene
- 12-Oleanen-3,11-dione
- DTXSID201313743
- (4aR,6aR,6bS,8aR,12aR,14aR,14bS)-4,4,6a,6b,8a,11,11,14b-octamethyl-1,2,4a,5,6,7,8,9,10,12,12a,14a-dodecahydropicene-3,14-dione
- CHEMBL468665
- AKOS040762142
- 2935-32-2
- FS-9724
- B0005-178489
- CS-0023362
- HY-N3147
- Inchi： 1S/C30H46O2/c1-25(2)13-14-27(5)15-16-29(7)19(20(27)18-25)17-21(31)24-28(6)11-10-23(32)26(3,4)22(28)9-12-30(24,29)8/h17,20,22,24H,9-16,18H2,1-8H3/t20-,22-,24+,27+,28-,29+,30+/m0/s1
- InChI Key： XQIVDOSRZQSWFL-QKMNFNRLSA-N
- SMILES： O=C1C=C2[C@@H]3CC(C)(C)CC[C@]3(C)CC[C@@]2(C)[C@]2(C)CC[C@H]3C(C)(C)C(CC[C@]3(C)[C@H]21)=O

Computed Properties

Exact Mass: 438.35000
Monoisotopic Mass: 438.349780706g/mol
Isotope Atom Count: 0
Hydrogen Bond Donor Count: 0
Hydrogen Bond Acceptor Count: 2
Heavy Atom Count: 32
Rotatable Bond Count: 0
Complexity: 908
Covalently-Bonded Unit Count: 1
Defined Atom Stereocenter Count: 7
Undefined Atom Stereocenter Count : 0
Defined Bond Stereocenter Count: 0
Undefined Bond Stereocenter Count: 0
XLogP3: 7.8
Topological Polar Surface Area: 34.1Å²

Experimental Properties

Color/Form: Powder
Density: 1.1±0.1 g/cm3
Boiling Point: 521.9±49.0 °C at 760 mmHg
Flash Point: 192.3±26.8 °C
PSA: 34.14000
LogP: 7.55610
Vapor Pressure: 0.0±1.4 mmHg at 25°C

Olean-12-ene-3,11-dione Security Information

Hazard Statement： H303May be harmful if swallowed+H313Skin contact may be harmful+H333Inhalation may be harmful to the body
Warning Statement： P264+P280+P305+P351+P338+P337+P313
Safety Instruction： H303+H313+H333
Storage Condition：Store at 4 ℃, better at -4 ℃

Olean-12-ene-3,11-dione Pricemore >>

Related Categories	No.	Product Name	Cas No.	Purity	Specification	Price	update time
SHANG HAI JI ZHI SHENG HUA Technology Co., Ltd.	O94960-5mg	18BETA(H)-OLEAN-12-ENE-3,11-DIONE	2935-32-2		5mg	￥4480.0	2022-04-27
SHANG HAI TAO SHU Biotechnology Co., Ltd.	TN4702-1 mg	Olean-12-ene-3,11-dione	2935-32-2		1mg	￥2275.00	2022-04-26
TargetMol Chemicals	TN4702-5mg	Olean-12-ene-3,11-dione	2935-32-2		5mg	￥ 3090	2024-07-19
TargetMol Chemicals	TN4702-5 mg	Olean-12-ene-3,11-dione	2935-32-2	98%	5mg	￥ 3,090	2023-07-10
SHANG HAI TAO SHU Biotechnology Co., Ltd.	TN4702-1 mL * 10 mM (in DMSO)	Olean-12-ene-3,11-dione	2935-32-2		1 mL * 10 mM (in DMSO)	￥ 3190	2023-09-07
A2B Chem LLC	AB37345-5mg	Olean-12-ene-3,11-dione	2935-32-2	≥98%	5mg	$677.00	2024-04-20
TargetMol Chemicals	TN4702-1 ml * 10 mm	Olean-12-ene-3,11-dione	2935-32-2		1 ml * 10 mm	￥ 3190	2024-07-19
TargetMol Chemicals	TN4702-5mg	Olean-12-ene-3,11-dione	2935-32-2		5mg	￥ 3090	2024-07-24
TargetMol Chemicals	TN4702-1 ml * 10 mm	Olean-12-ene-3,11-dione	2935-32-2		1 ml * 10 mm	￥ 3190	2024-07-24
A2B Chem LLC	AB37345-1mg	Olean-12-ene-3,11-dione	2935-32-2	>93%	1mg	$637.00	2024-04-20

Olean-12-ene-3,11-dione Production Method

Production Method 1

559-70-6

2935-32-2

638-97-1

94530-87-7

5282-14-4

Reaction Conditions

1.1 Reagents: Iodosylbenzene Catalysts: (SP-5-12)-Chloro[5,10,15,20-tetrakis(2,6-dichlorophenyl)-21H,23H-porphinato(2-)-… Solvents: Dichloromethane , Water

Reference

: Biomimetic oxidation of 3β-hydroxyolean-12-ene and its acetoxy derivative with monooxygen donors catalyzed by 5,10,15,20-tetraarylporphyrinatoiron(III) chlorides in dichloromethane

Chauhan, S. M. S.; Mohapatra, P. P.; Mamta; Parkash, S.; Azam, M., Indian Journal of Chemistry, 2000, (3), 183-189